
Application Notes and Protocols: USP30-I-1
Stock Solution Preparation and Use

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: USP30-I-1

Cat. No.: B15583890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
USP30-I-1 is a potent and selective covalent inhibitor of Ubiquitin-Specific Protease 30

(USP30), a deubiquitinating enzyme localized to the outer mitochondrial membrane.[1][2][3]

With an IC50 value of 94 nM, USP30-I-1 serves as a valuable research tool for studying the

role of USP30 in cellular processes, particularly mitophagy.[2][3] USP30 counteracts the

PINK1/Parkin pathway by removing ubiquitin chains from mitochondrial proteins, thereby

suppressing the clearance of damaged mitochondria.[4][5][6] Inhibition of USP30 by USP30-I-1
is expected to enhance mitophagy, making it a key area of investigation for neurodegenerative

diseases like Parkinson's and other conditions linked to mitochondrial dysfunction.[4][6][7]

These application notes provide detailed protocols for the preparation, storage, and use of

USP30-I-1 stock solutions in a research setting.

Quantitative Data Summary
The following tables summarize the key quantitative information for USP30-I-1 and related

compounds.

Table 1: Physicochemical and Potency Data for USP30-I-1
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Property Value Reference

Molecular Weight 321.33 g/mol [3]

Formula C17H15N5O2 [3]

IC50 (USP30) 94 nM [2][3]

Mechanism of Action Covalent Inhibitor [2]

Table 2: Solubility and Stock Solution Parameters

Compound Solvent
Maximum Stock
Concentration

Reference

USP30-I-1 DMSO 10 mM [2]

Other

Cyanopyrrolidine-

based USP30

inhibitors

DMSO 100 mM [4]

MTX115325 (USP30

Inhibitor)
DMSO

250 mg/mL (~717

mM)
[8]

CMPD-39 (USP30

Inhibitor)
DMSO

100 mg/mL (~201

mM)
[9]

Table 3: Recommended Storage Conditions for Stock Solutions

Compound
Storage
Temperature

Duration Reference

MTX115325 (similar

inhibitor)
-80°C 6 months [8][9]

MTX115325 (similar

inhibitor)
-20°C 1 month [8][9]
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Note: Specific stability studies for USP30-I-1 were not found. The storage recommendations for

MTX115325, a similar USP30 inhibitor, are provided as a guideline. It is recommended to

aliquot the stock solution to avoid repeated freeze-thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a 10 mM USP30-I-1 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of USP30-I-1 in DMSO.

Materials:

USP30-I-1 powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Pipettes and sterile filter tips

Vortex mixer

Procedure:

Calculate the required mass of USP30-I-1:

Molecular Weight (MW) of USP30-I-1 = 321.33 g/mol

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 321.33 g/mol * 1 mL = 0.0032133 g = 3.21 mg

Weigh USP30-I-1:

Carefully weigh out 3.21 mg of USP30-I-1 powder and place it in a sterile microcentrifuge

tube.

Add DMSO:
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Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the USP30-I-1
powder.

Dissolve the compound:

Vortex the tube until the USP30-I-1 is completely dissolved. Gentle warming (e.g., in a

37°C water bath) may be used to aid dissolution if necessary.

Storage:

Aliquot the 10 mM stock solution into smaller volumes in sterile microcentrifuge tubes to

minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month), protected from light.

Protocol 2: In Vitro Assay for USP30 Inhibition
This protocol provides a general workflow for assessing the effect of USP30-I-1 on mitophagy

in a cell-based assay.

Materials:

Cells expressing a mitophagy reporter (e.g., SH-SY5Y cells)

Complete cell culture medium

USP30-I-1 stock solution (10 mM in DMSO)

Mitochondrial damaging agent (e.g., CCCP or a combination of Antimycin A and Oligomycin)

Phosphate-buffered saline (PBS)

Fixative (e.g., 4% paraformaldehyde)

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

Blocking buffer (e.g., 5% BSA in PBS)
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Primary antibody against a mitochondrial marker (e.g., TOM20)

Fluorescently labeled secondary antibody

DAPI for nuclear staining

Fluorescence microscope

Procedure:

Cell Seeding:

Seed cells in a suitable format (e.g., 96-well plate or chamber slides) and allow them to

adhere overnight.

Treatment with USP30-I-1:

Prepare working solutions of USP30-I-1 by diluting the 10 mM stock solution in complete

cell culture medium to the desired final concentrations (e.g., 100 nM, 200 nM, 500 nM).

Include a vehicle control (DMSO at the same final concentration as the highest USP30-I-1
concentration).

Remove the old medium from the cells and add the medium containing USP30-I-1 or

vehicle control.

Incubate the cells for a predetermined time (e.g., 1-4 hours).

Induction of Mitophagy:

Add the mitochondrial damaging agent to the wells at a pre-optimized concentration and

for a specific duration to induce mitophagy.

Fixation and Staining:

Wash the cells with PBS.

Fix the cells with 4% paraformaldehyde.
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Permeabilize the cells with 0.1% Triton X-100 in PBS.

Block non-specific antibody binding with 5% BSA in PBS.

Incubate with the primary antibody against TOM20.

Wash and incubate with the fluorescently labeled secondary antibody and DAPI.

Imaging and Analysis:

Acquire images using a fluorescence microscope.

Quantify mitophagy by analyzing the colocalization of mitochondria with lysosomes or by

measuring the reduction in mitochondrial mass (TOM20 signal).
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Caption: USP30 counteracts PINK1/Parkin-mediated mitophagy.

Experimental Workflow for USP30-I-1 Application
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Click to download full resolution via product page

Caption: General workflow for in vitro USP30 inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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